Cas no 351-66-6 (Benzene,1-fluoro-4-[(phenylthio)methyl]-)
351-66-6 structure
Product Name:Benzene,1-fluoro-4-[(phenylthio)methyl]-
CAS No:351-66-6
MF:C13H11FS
MW:218.289845705032
MDL:MFCD00040831
CID:293815
PubChem ID:2737284
Update Time:2025-04-19
Benzene,1-fluoro-4-[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-fluoro-4-[(phenylthio)methyl]-
- 1-fluoro-4-(phenylsulfanylmethyl)benzene
- 4-FLUOROBENZYL PHENYL SULFIDE
- 4-Fluorobenzyl phenyl sulphide
- W18463
- C13H11FS
- 1-fluoranyl-4-(phenylsulfanylmethyl)benzene
- FS-6326
- SCHEMBL776308
- MFCD00040831
- 1-fluoro-4-[(phenylthio)methyl]benzene
- CS-0318007
- FT-0618520
- 351-66-6
- 1-fluoro-4-[(phenylsulfanyl)methyl]benzene
- DTXSID40371968
- AKOS016027673
- A822620
- (4-Fluorobenzyl)(phenyl)sulfane
- 1-Fluoro-4-[(phenylsulphanyl)methyl]benzene
- STL289231
-
- MDL: MFCD00040831
- Inchi: 1S/C13H11FS/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9H,10H2
- InChI Key: HAKNESVFKIESDD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 218.05700
- Monoisotopic Mass: 218.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
Experimental Properties
- Color/Form: Not available
- Density: 1.17
- Melting Point: 59 °C
- Boiling Point: 319.8°Cat760mmHg
- Flash Point: 147.2°C
- PSA: 25.30000
- LogP: 4.11800
- Solubility: Not available
Benzene,1-fluoro-4-[(phenylthio)methyl]- Security Information
- Hazard Statement: Toxic
- Hazard Category Code: 23/24/25
- Safety Instruction: S24/25; S36
-
Hazardous Material Identification:
- Risk Phrases:R23/24/25
Benzene,1-fluoro-4-[(phenylthio)methyl]- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzene,1-fluoro-4-[(phenylthio)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 006208-1g |
1-Fluoro-4-(phenylsulfanylmethyl)benzene |
351-66-6 | 97% | 1g |
£142.00 | 2022-02-28 | |
| abcr | AB112437-1 g |
4-Fluorobenzyl phenyl sulphide; 97% |
351-66-6 | 1 g |
€282.90 | 2023-07-20 | ||
| eNovation Chemicals LLC | D765010-250mg |
Benzene,1-fluoro-4-[(phenylthio)methyl]- |
351-66-6 | 95% | 250mg |
$160 | 2024-06-07 | |
| eNovation Chemicals LLC | D765010-1g |
Benzene,1-fluoro-4-[(phenylthio)methyl]- |
351-66-6 | 95% | 1g |
$235 | 2024-06-07 | |
| eNovation Chemicals LLC | D765010-5g |
Benzene,1-fluoro-4-[(phenylthio)methyl]- |
351-66-6 | 95% | 5g |
$650 | 2024-06-07 | |
| eNovation Chemicals LLC | D765010-10g |
Benzene,1-fluoro-4-[(phenylthio)methyl]- |
351-66-6 | 95% | 10g |
$1220 | 2024-06-07 | |
| Oakwood | 006208-5g |
4-Fluorobenzyl phenyl sulfide |
351-66-6 | 97% | 5g |
$95.00 | 2024-07-19 | |
| abcr | AB112437-1g |
4-Fluorobenzyl phenyl sulphide, 97%; . |
351-66-6 | 97% | 1g |
€282.90 | 2025-02-18 | |
| Aaron | AR007G9Q-100mg |
Benzene,1-fluoro-4-[(phenylthio)methyl]- |
351-66-6 | 97% | 100mg |
$61.00 | 2023-12-14 | |
| Aaron | AR007G9Q-250mg |
Benzene,1-fluoro-4-[(phenylthio)methyl]- |
351-66-6 | 97% | 250mg |
$105.00 | 2023-12-14 |
Benzene,1-fluoro-4-[(phenylthio)methyl]- Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
351-66-6 (Benzene,1-fluoro-4-[(phenylthio)methyl]-) Related Products
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- 1443347-43-0((3,4-DIFLUOROBENZYL)(3,4-DIFLUOROPHENYL)SULFANE)
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- 1443314-20-2((3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE)
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